(2E)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)prop-2-enamide

• Molecular Formula: C20H19ClFNO3S
• Molecular Weight: 407.9 g/mol
• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]prop-2-enamide
• InChI: InChI=1S/C20H19ClFNO3S/c21-19-4-2-1-3-16(19)7-10-20(24)23(18-11-12-27(25,26)14-18)13-15-5-8-17(22)9-6-15/h1-10,18H,11-14H2/b10-7+
• InChI Key: UGSJZPTWYVDLAY-JXMROGBWSA-N
• Isomeric SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(C=C2)F)C(=O)/C=C/C3=CC=CC=C3Cl
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(C=C2)F)C(=O)C=CC3=CC=CC=C3Cl

Description

This compound is an α,β-unsaturated enamide featuring a 2-chlorophenyl group conjugated to an acrylamide scaffold. The molecule includes two distinct substituents on the nitrogen atom: a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone ring) and a 4-fluorobenzyl group. The (2E)-configuration of the double bond ensures rigidity, which may influence its interaction with biological targets such as enzymes or receptors.

Biological Activity

The compound (2E)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)prop-2-enamide is a synthetic organic molecule notable for its complex structure, which incorporates a prop-2-enamide backbone and various functional groups. This article explores its biological activity, potential therapeutic applications, and relevant research findings.

Structural Overview

The molecular formula of the compound is $C_{20}H_{19}ClFNO_3S$, with a molecular weight of approximately 407.9 g/mol. The structural features include:

• Chlorophenyl group : Implicated in enhancing lipophilicity and biological activity.
• Tetrahydrothiophene moiety : Known for its potential pharmacological effects.
• Fluorobenzyl group : Often associated with improved binding affinity to biological targets.

Anticancer Properties

Research has indicated that compounds with similar structural motifs exhibit significant anticancer activity. The presence of the tetrahydrothiophene ring is particularly noteworthy, as sulfur-containing heterocycles have been linked to enhanced anticancer properties through mechanisms such as apoptosis induction and cell cycle arrest.

Case Study : A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tetrahydrothiophene showed potent activity against various cancer cell lines, suggesting that our compound may possess similar properties due to its structural similarities .

Antimicrobial Activity

The chlorophenyl group contributes to the antimicrobial potential of the compound. Compounds with halogenated phenyl groups have been shown to exhibit broad-spectrum antimicrobial activity.

Research Findings : A comparative analysis revealed that chlorinated compounds often demonstrate enhanced interactions with bacterial membranes, leading to increased permeability and subsequent cell death .

Comparative Analysis with Similar Compounds

To better understand the unique biological activities of this compound, it is beneficial to compare it with structurally related compounds:

Compound Name	Structural Features	Biological Activity
(2E)-3-(2-chlorophenyl)-N-(4-fluorobenzyl)prop-2-enamide	Chlorophenyl and fluorobenzyl groups	Anticancer, antimicrobial
(E)-N-(4-methylbenzyl)-3-(5-(2-chlorophenyl)furan-2-yl)prop-2-enamide	Furan ring	Antimicrobial
(E)-N-(2-chlorobenzyl)-3-(4-chlorophenyl)prop-2-enamide	Dichlorinated phenyl groups	Anticancer

This table illustrates how variations in structure can influence biological activity, highlighting the potential for our compound to exhibit distinctive pharmacological effects.

The mechanisms through which (2E)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)prop-2-enamide may exert its effects include:

• Inhibition of Enzymatic Pathways : The compound may act as an inhibitor of specific enzymes involved in cancer cell proliferation.
• Modulation of Cell Signaling Pathways : By interacting with key signaling molecules, it could alter pathways related to apoptosis and cell survival.

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors. Key synthetic steps include:

• Formation of the tetrahydrothiophene ring : Using appropriate reagents under controlled conditions.
• Amidation reaction : Introducing the prop-2-enamide functionality through coupling reactions.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural analogs of this compound share the acrylamide backbone but differ in substituents on the aromatic rings, nitrogen atoms, or sulfone moiety. Below is a detailed comparison based on available evidence:

Table 1: Structural and Functional Comparison of Analogs

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
(2E)-3-(2-chlorophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)prop-2-enamide (Target)	2-chlorophenyl, 4-fluorobenzyl	C₂₀H₁₈ClFNO₃S	406.88	Sulfone ring, fluorinated benzyl, (2E)-configuration
(2E)-N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-phenylacrylamide	4-chlorobenzyl, phenyl	C₂₀H₁₉ClN₂O₃S	402.89	Chlorobenzyl instead of fluorobenzyl; phenyl instead of 2-chlorophenyl
(2E)-N-(3-chloro-4-fluorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-enamide	3,4,5-trimethoxyphenyl, 3-chloro-4-fluorophenyl	C₁₉H₁₈ClFNO₄	389.80	Methoxy groups enhance polarity; lacks sulfone ring
(2E)-N-(3-chloro-4-fluorophenyl)-3-[4-(2-methylpropyl)phenyl]prop-2-enamide	4-isobutylphenyl, 3-chloro-4-fluorophenyl	C₁₉H₁₉ClFNO	331.81	Isobutyl group increases lipophilicity; no sulfone
(2E)-3-{4-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-N-[3-(dimethylamino)propyl]prop-2-enamide	Dimethylaminopropyl, 2-chloro-6-fluorobenzyloxy	C₂₁H₂₄ClFN₂O₂	390.88	Basic dimethylamino group; ether linkage

Key Findings from Comparisons

Impact of Halogen Substitution The target compound’s 2-chlorophenyl group contrasts with analogs featuring 4-chlorophenyl or 3-chloro-4-fluorophenyl . The ortho-chloro substitution may sterically hinder interactions with planar binding pockets compared to para-substituted analogs. Fluorine in the 4-fluorobenzyl group (target) enhances metabolic stability and bioavailability compared to non-fluorinated analogs like the 4-chlorobenzyl derivative .

Role of the Sulfone Ring The 1,1-dioxidotetrahydrothiophen-3-yl group in the target compound distinguishes it from analogs lacking sulfone moieties (e.g., ).

Bioactivity and Structural Clustering Data mining studies suggest that compounds with α,β-unsaturated acrylamides cluster together due to shared bioactivity profiles, particularly in kinase inhibition or anti-inflammatory effects . The dimethylaminopropyl group in introduces basicity, which may alter target selectivity compared to the sulfone-containing target compound .

Metabolite Dereplication

• Molecular networking (via LC-MS/MS) indicates that analogs with similar fragmentation patterns (e.g., shared acrylamide backbone) cluster together, aiding in rapid identification of derivatives during metabolomic studies .